3-[(4-nitrophenyl)amino]-1-(2-thienyl)-2-propen-1-one

• IUPAC Name: (E)-3-(4-nitroanilino)-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C13H10N2O3S/c16-12(13-2-1-9-19-13)7-8-14-10-3-5-11(6-4-10)15(17)18/h1-9,14H/b8-7+
• InChI Key: JETDRQDTNOYKEU-BQYQJAHWSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)C=CNC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CSC(=C1)C(=O)/C=C/NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H10N2O3S
• Molecular Weight: 274.30 g/mol

Description

3-[(4-nitrophenyl)amino]-1-(2-thienyl)-2-propen-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as NTPATP, and it belongs to the class of chalcones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of NTPATP is not fully understood, but it is believed to involve multiple pathways. In cancer cells, NTPATP has been shown to induce apoptosis, or programmed cell death, by activating various signaling pathways. It has also been found to inhibit the activity of enzymes involved in cancer cell proliferation and survival.
In plants, NTPATP has been shown to stimulate the production of plant hormones such as auxins and cytokinins, which are involved in plant growth and development. It has also been found to enhance nutrient uptake by plants, leading to increased growth and productivity.
Biochemical and Physiological Effects
NTPATP has been shown to have various biochemical and physiological effects in different systems. In cancer cells, it has been found to inhibit the activity of enzymes such as cyclooxygenase-2 and matrix metalloproteinases, which are involved in cancer cell proliferation and invasion. NTPATP has also been shown to decrease the production of reactive oxygen species, which can damage cells and contribute to cancer development.
In plants, NTPATP has been found to enhance the activity of enzymes involved in photosynthesis and respiration, leading to increased plant growth and productivity. It has also been shown to improve the uptake of nutrients such as nitrogen and phosphorus, which are essential for plant growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NTPATP in lab experiments is its diverse biological activities, which make it a useful tool for studying various systems. It is also relatively easy to synthesize and purify, which makes it accessible to researchers.
However, NTPATP has some limitations as well. Its low solubility in water can make it difficult to use in some experiments, and its stability can be affected by factors such as pH and temperature. In addition, the potential toxicity of NTPATP to cells and organisms needs to be carefully evaluated before using it in experiments.

Future Directions

There are many potential future directions for research on NTPATP. In medicine, further studies could investigate its potential use as a therapeutic agent for cancer treatment or as a diagnostic tool for cancer detection. In agriculture, research could focus on optimizing the use of NTPATP to enhance plant growth and productivity. In materials science, NTPATP could be further investigated for its potential use as a fluorescent probe or in catalysis and sensing applications.
Conclusion
In conclusion, 3-[(4-nitrophenyl)amino]-1-(2-thienyl)-2-propen-1-one is a chemical compound that has diverse biological activities and potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on NTPATP could lead to new insights and discoveries in medicine, agriculture, and materials science.

Synthesis Methods

The synthesis of NTPATP involves the condensation of 4-nitroaniline and 2-acetylthiophene in the presence of a base such as potassium hydroxide. The reaction takes place in a solvent such as ethanol or methanol, and the product is obtained after purification using recrystallization or column chromatography. The yield of NTPATP can vary depending on the reaction conditions, but it is typically around 50-60%.

Scientific Research Applications

NTPATP has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, NTPATP has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. It has been found to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. NTPATP has also been investigated for its potential use as a diagnostic tool for cancer detection.
In agriculture, NTPATP has been studied for its ability to enhance plant growth and increase crop yield. It has been found to stimulate the production of plant hormones and improve nutrient uptake, leading to increased plant growth and productivity.
In materials science, NTPATP has been investigated for its potential use as a fluorescent probe for detecting metal ions. It has also been studied for its ability to form stable complexes with metal ions, which could have applications in catalysis and sensing.